Cas no 2227977-70-8 (tert-butyl N-(1R)-3-(1S)-1-aminoethylcyclohexylcarbamate)

• Product Name: tert-butyl N-(1R)-3-(1S)-1-aminoethylcyclohexylcarbamate
• CAS No: 2227977-70-8
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 6529302
• PubChem ID: 165672109
• Update Time: 2025-07-18

tert-butyl N-(1R)-3-(1S)-1-aminoethylcyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1R)-3-(1S)-1-aminoethylcyclohexylcarbamate
• 2227977-70-8
• tert-butyl N-[(1R)-3-[(1S)-1-aminoethyl]cyclohexyl]carbamate
• EN300-1890166

• Inchi： 1S/C13H26N2O2/c1-9(14)10-6-5-7-11(8-10)15-12(16)17-13(2,3)4/h9-11H,5-8,14H2,1-4H3,(H,15,16)/t9-,10?,11+/m0/s1
• InChI Key： ZXKWBOLYKJYHEX-KHUXNXPUSA-N
• SMILES： O(C(C)(C)C)C(N[C@@H]1CCCC([C@H](C)N)C1)=O

Computed Properties

• Exact Mass: 242.199428076g/mol
• Monoisotopic Mass: 242.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(1R)-3-(1S)-1-aminoethylcyclohexylcarbamate

Introduction to Tert-butyl N-(1R)-3-(1S)-1-aminoethylcyclohexylcarbamate (CAS No. 2227977-70-8)

Tert-butyl N-(1R)-3-(1S)-1-aminoethylcyclohexylcarbamate, identified by its CAS number 2227977-70-8, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules known for their potential applications in drug development, particularly in the synthesis of chiral intermediates and active pharmaceutical ingredients (APIs). The unique structural features of this molecule, including its stereogenic centers and functional groups, make it a subject of interest for researchers exploring novel therapeutic strategies.

The chemical structure of Tert-butyl N-(1R)-3-(1S)-1-aminoethylcyclohexylcarbamate consists of a cyclohexane ring substituted with an aminoethyl group at the 3-position and a carbamate moiety at the 1-position. The presence of stereocenters at the 1R and 3S configurations imparts chiral specificity, which is crucial for many biological applications. This stereochemistry is often exploited in the design of enantiomerically pure drugs, where the biological activity and pharmacokinetic properties can be significantly influenced by the spatial arrangement of atoms.

In recent years, there has been a growing interest in the development of chiral drugs due to their enhanced efficacy and reduced side effects compared to their racemic counterparts. The compound Tert-butyl N-(1R)-3-(1S)-1-aminoethylcyclohexylcarbamate serves as a valuable building block in the synthesis of such chiral drugs. Its stereochemical purity and stability under various reaction conditions make it an attractive candidate for further derivatization and functionalization.

One of the key areas where this compound has shown promise is in the field of central nervous system (CNS) drug discovery. Researchers have been exploring its potential as a precursor for neuroactive compounds that target specific neurotransmitter systems. The cyclohexyl ring and the aminoethyl side chain provide a framework that can be modified to interact with various biological targets, including receptors and enzymes involved in neural signaling.

Recent studies have also highlighted the role of Tert-butyl N-(1R)-3-(1S)-1-aminoethylcyclohexylcarbamate in the development of novel antibiotics. The structural motif present in this compound has been found to exhibit inhibitory activity against certain bacterial enzymes, making it a potential lead compound for antibiotic drug discovery. This finding aligns with the global effort to combat antibiotic resistance by identifying new chemical scaffolds with antimicrobial properties.

The synthesis of Tert-butyl N-(1R)-3-(1S)-1-aminoethylcyclohexylcarbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and enantioselectivity. Advanced synthetic techniques, such as asymmetric catalysis and chiral auxiliary-assisted methods, are often employed to achieve the desired stereochemical outcome. These synthetic strategies not only highlight the complexity involved in producing such molecules but also underscore the importance of innovative approaches in pharmaceutical chemistry.

In addition to its pharmaceutical applications, Tert-butyl N-(1R)-3-(1S)-1-aminoethylcyclohexylcarbamate has potential uses in materials science and industrial chemistry. Its unique structural features make it a candidate for developing novel polymers and coatings with enhanced mechanical properties. Furthermore, its stability under various environmental conditions suggests that it could be utilized in specialty chemicals where durability and performance are critical.

The regulatory landscape for compounds like Tert-butyl N-(1R)-3-(1S)-1-aminoethylcyclohexylcarbamate is governed by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulatory bodies ensure that such compounds are synthesized, tested, and used in compliance with stringent safety and quality standards. Compliance with these regulations is essential for their commercialization and application in drug development.

The future prospects for Tert-butyl N-(1R)-3-(1S)-1-aminoethylcyclohexylcarbamate are promising, with ongoing research aimed at expanding its applications across multiple domains. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery of new derivatives with improved properties. Additionally, collaborations between academia and industry will play a crucial role in translating laboratory findings into viable therapeutic agents.

In conclusion, Tert-butyl N-(1R)-3-(1S)-1-aminoethylcyclohexylcarbamate (CAS No. 2227977-70-8) is a versatile compound with significant potential in pharmaceuticals, materials science, and industrial applications. Its unique structural features, stereochemical purity, and synthetic accessibility make it a valuable asset for researchers exploring novel chemical entities. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play an increasingly important role in shaping the future of medicine and technology.